Cas no 62210-83-7 ((1R,2Z)-Cyclooct-2-en-1-ol)

(1R,2Z)-Cyclooct-2-en-1-ol structure
(1R,2Z)-Cyclooct-2-en-1-ol structure
Product Name:(1R,2Z)-Cyclooct-2-en-1-ol
CAS No:62210-83-7
MF:C8H14O
MW:126.196162700653
CID:2195705
Update Time:2023-08-06

(1R,2Z)-Cyclooct-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • [1R,z,(-)]-2-cyclooctene-1-ol
    • (R)-2-Cycloocten-1beta-ol
    • [1R,Z,(?)]-2-Cyclooctene-1-ol
    • (1R,2Z)-Cyclooct-2-en-1-ol
    • Inchi: 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h4,6,8-9H,1-3,5,7H2/b6-4-/t8-/m0/s1
    • InChI Key: UJZBDMYKNUWDPM-HORMHSFOSA-N
    • SMILES: O[C@H]1C=CCCCCC1 |c:2|

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 96.7
  • Topological Polar Surface Area: 20.2
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